Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
MF:C14H11FN2O
MW:242.248346567154
CID:98495
PubChem ID:962314
Update Time:2025-04-18

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
    • 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
    • CHEMBL1877449
    • AKOS001084194
    • ST093799
    • 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • Oprea1_554623
    • 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
    • MLS000103178
    • 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
    • DTXSID00359409
    • SMR000018619
    • 100460-87-5
    • HMS2248E12
    • Inchi: 1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
    • InChI Key: SOGFCHRGTJVMRX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C(NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 242.08563
  • Monoisotopic Mass: 242.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
  • LogP: 2.51700

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature

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